Cas no 898757-73-8 (Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate)

• Product Name: Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate
• CAS No: 898757-73-8
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• MDL: MFCD02261428
• CID: 1946504
• PubChem ID: 24727572
• Update Time: 2025-05-26

Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate
• ETHYL 6-OXO-6-(4-ISOPROPOXYPHENYL)HEXANOATE
• CTK5G4140
• AG-H-64015
• KB-202317
• 898757-73-8
• ETHYL6-OXO-6-(4-ISOPROPOXYPHENYL)HEXANOATE
• Ethyl 6-oxo-6-{4-[(propan-2-yl)oxy]phenyl}hexanoate
• DTXSID20645790
• AKOS016022970
• MFCD02261428
• Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate

• MDL： MFCD02261428
• Inchi： 1S/C17H24O4/c1-4-20-17(19)8-6-5-7-16(18)14-9-11-15(12-10-14)21-13(2)3/h9-13H,4-8H2,1-3H3
• InChI Key： JJLHRUXVNHYAGY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CCCCC(=O)OCC)=O)C(C)C

Computed Properties

• Exact Mass: 292.16700
• Monoisotopic Mass: 292.16745924Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 406.4°C at 760 mmHg
• Flash Point: 176.7°C
• Refractive Index: 1.493
• PSA: 52.60000
• LogP: 3.78000

Additional information on Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate

Research Briefing on Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate (CAS: 898757-73-8)

Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate (CAS: 898757-73-8) is a synthetic intermediate of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key building block in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This briefing provides an overview of the latest research findings, methodologies, and applications associated with this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate as a precursor in the synthesis of novel COX-2 inhibitors. The study demonstrated that derivatives of this compound exhibited significant selectivity for COX-2 over COX-1, suggesting its utility in designing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects. The research team employed a combination of molecular docking and in vitro assays to validate their findings.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate was utilized to develop a series of hybrid molecules targeting PI3K/Akt/mTOR signaling pathways. These hybrids showed promising antiproliferative activity against breast cancer cell lines (MCF-7 and MDA-MB-231) with IC50 values in the low micromolar range. The study emphasized the compound's versatility in medicinal chemistry due to its reactive ketoester moiety.

From a synthetic chemistry perspective, a 2024 Organic Process Research & Development article detailed an optimized large-scale preparation method for CAS 898757-73-8 using continuous flow technology. This approach achieved an 85% yield with >99% purity, addressing previous challenges in batch processing. The scalability of this method is expected to facilitate broader industrial adoption of the compound in API manufacturing.

Ongoing clinical investigations are exploring the pharmacokinetic profile of Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate derivatives. Preliminary data from Phase I trials indicate favorable metabolic stability and oral bioavailability in rodent models. However, researchers caution that further optimization may be required to improve blood-brain barrier penetration for CNS-targeted applications.

In conclusion, Ethyl 6-oxo-6-(4-propan-2-yloxyphenyl)hexanoate represents a chemically versatile scaffold with demonstrated potential across multiple therapeutic areas. Future research directions likely include structure-activity relationship (SAR) studies of novel derivatives and investigation of combination therapies with existing chemotherapeutic agents. The compound's unique structural features continue to make it a valuable subject for both academic and industrial research in medicinal chemistry.